

## Comparative Analysis of GSK-2793660 Cross-Reactivity with Other Cathepsins

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cysteine protease inhibitor **GSK-2793660**, with a focus on its cross-reactivity profile against various human cathepsins. **GSK-2793660** is recognized as a potent, selective, and irreversible inhibitor of Cathepsin C (CTSC), also known as Dipeptidyl Peptidase I (DPP-I).[1][2][3] This guide compiles available data on its inhibitory activity, outlines a typical experimental protocol for assessing cathepsin inhibition, and presents relevant biological pathways and experimental workflows.

### **Data Presentation: Inhibitor Selectivity Profile**

**GSK-2793660** has been characterized as a highly potent inhibitor of Cathepsin C, with a reported half-maximal inhibitory concentration (IC50) in the low nanomolar range, between <0.43 and 1 nM.[1][2][3] However, a comprehensive, publicly available dataset quantifying its cross-reactivity against a broad panel of other human cathepsins (e.g., Cathepsin B, K, L, S) is not readily available in the reviewed literature.

The following table provides the known inhibition data for **GSK-2793660** against Cathepsin C and serves as a template for researchers to populate with their own experimental data for other cathepsins.




Cathepsin Target	IC50 / Ki (nM)	Inhibition Type	Data Source
Cathepsin C (CTSC/DPP-I)	<0.43 - 1	Irreversible, Substrate-Competitive	[1][2][3]
Cathepsin B	Data not available	-	-
Cathepsin D	Data not available	-	-
Cathepsin G	Data not available	-	-
Cathepsin K	Data not available	-	-
Cathepsin L	Data not available	-	-
Cathepsin S	Data not available	-	-


# Signaling Pathway: Cathepsin C-Mediated Activation of Neutrophil Serine Proteases

Cathepsin C plays a crucial role in the activation of several neutrophil serine proteases (NSPs), which are key mediators of inflammation and immune responses. By cleaving the N-terminal dipeptide from their zymogen forms, Cathepsin C activates pro-inflammatory proteases such as Neutrophil Elastase (NE), Cathepsin G (CG), and Proteinase 3 (PR3). The inhibition of Cathepsin C by **GSK-2793660** is therefore a therapeutic strategy to modulate the activity of these downstream proteases.









Click to download full resolution via product page



#### **Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

#### References

- 1. researchgate.net [researchgate.net]
- 2. medchemexpress.com [medchemexpress.com]
- 3. Epithelial desquamation observed in a phase I study of an oral cathepsin C inhibitor (GSK2793660) PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Comparative Analysis of GSK-2793660 Cross-Reactivity with Other Cathepsins]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3323170#cross-reactivity-of-gsk-2793660-with-other-cathepsins]

#### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:**The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote







## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com